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Abstract

Tris(2,3-dibromopropyl) phosphate (TDBPP) is an organophosphate compound that was
extensively used as a flame retardant in a variety of consumer products, including plastics,
textiles, and polyurethane foams.[1] Its production and use have been significantly curtailed
due to concerns over its carcinogenicity and environmental persistence.[2][3] This technical
guide provides a comprehensive overview of the physical and chemical properties of TDBPP,
details of experimental protocols for its analysis, and insights into its metabolic pathways and
toxicological effects. This document is intended for researchers, scientists, and professionals in
drug development and chemical safety assessment.

Physical and Chemical Properties

Tris(2,3-dibromopropyl) phosphate is a viscous, pale-yellow liquid at room temperature.[1][4] It
Is characterized by its high bromine content, which contributes to its effectiveness as a flame
retardant.[1] The compound is sparingly soluble in water but is miscible with several organic
solvents.[3][5]
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The following table summarizes the key physical and chemical properties of Tris(2,3-

dibromopropyl) phosphate.

Property Value Reference
IUPAC Name g:i;:ti:mm()pmpyl) [4]
CAS Number 126-72-7 [1]
EC Number 204-799-9 [1]
Molecular Formula C9H15Br604P [1]
Molecular Weight 697.61 g/mol [6]

Physical State

Clear, pale-yellow, viscous

[417]

liquid
Melting Point 55°C [5]
Boiling Point 390 °C [51[7]
Density 2.27 g/mL [7]

Vapor Pressure

2.25x 10~ mm Hg at 25 °C

[3]

Water Solubility

8 mg/L at 24 °C

[3]

Log Kow (Octanol/Water

Partition Coefficient)

4.29

[4]

Flash Point

>110°C

[2]

Decomposition Temperature

Major decomposition begins at

308 °C (586 °F)

[4](8]

Henry's Law Constant

2.18 x 10~> atm m3/mole

[7]

Experimental Protocols

The detection and quantification of Tris(2,3-dibromopropyl) phosphate in various matrices, such
as textiles and environmental samples, are crucial for monitoring and regulatory purposes.
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Several analytical methods have been developed for this purpose.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Textile Analysis

A common method for the analysis of TDBPP in textiles involves extraction followed by GC-MS
analysis.[9][10]

e Sample Preparation:

o Atextile sample is spiked with TDBPP and its related compound, bis(2,3-
dibromopropyl)phosphate (BDBPP), at concentrations ranging from 4 to 20 pg/g.[9]

o The analytes are extracted from the textile matrix under reflux using a solution of methanol
containing hydrochloric acid.[9]

o The extract is then subjected to a liquid-liquid partition and purified using a Florisil
cartridge column.[10]

e Instrumentation and Analysis:

o The purified extract is analyzed using a gas chromatograph coupled with a mass
spectrometer (GC-MS).[9]

o Due to the thermal lability of TDBPP, which can lead to decomposition in the GC injector
and column, specific precautions are necessary.[10] This includes using a quartz liner in
the injection port and a shorter capillary column (e.g., 15 m) to minimize thermal
degradation.[10]

o For BDBPP analysis, a methylation step with trimethylsilyl diazomethane is performed
prior to GC-MS analysis.[9]

High-Performance Liquid Chromatography with Diode-
Array Detection (HPLC-DAD) for Textile Analysis

An alternative method for TDBPP determination in textiles utilizes HPLC-DAD.[11]
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e Sample Preparation:

o The textile sample is subjected to ultrasound-assisted extraction with acetonitrile to isolate
the TDBPP.[11]

¢ Instrumentation and Analysis:

o The extract is then separated and identified using a high-performance liquid
chromatograph equipped with a diode-array detector (HPLC-DAD).[11]

o This method has a reported limit of detection (LOD) of 1.0 mg/kg, with recovery rates
between 78.1% and 98.4%.[11]

High-Performance Liquid Chromatography-Tandem
Mass Spectrometry (HPLC-MS/MS) for Water Analysis

For the determination of TDBPP in water samples, a highly sensitive method involving solid-
phase extraction and HPLC-MS/MS is employed.[12]

e Sample Preparation:

o A water sample is passed through a solid-phase extraction (SPE) cartridge to enrich the
TDBPP.[12]

o The TDBPP is then eluted from the SPE cartridge using acetonitrile.[12]

o The eluate is concentrated, and the solvent is exchanged before bringing the sample to a
final volume.[12]

¢ Instrumentation and Analysis:

o The concentrated sample is analyzed using an ultra-high performance liquid
chromatograph coupled to a triple quadrupole mass spectrometer.[12]

o This method offers high selectivity and sensitivity, allowing for accurate and reliable
guantification of TDBPP in water.[12]
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Signaling Pathways and Experimental Workflows
Metabolic Activation and Genotoxicity of Tris(2,3-
dibromopropyl) phosphate

The carcinogenicity of Tris(2,3-dibromopropyl) phosphate is linked to its metabolic activation.[5]
The primary pathway involves the cytochrome P450 enzyme system, which leads to the
formation of reactive metabolites that can bind to DNA and proteins.[5]

Tris(2,3-dibromopropyl) phosphate

Click to download full resolution via product page

Caption: Metabolic activation of TDBPP leading to genotoxicity.

General Analytical Workflow for TDBPP Determination

The following diagram illustrates a generalized workflow for the analysis of Tris(2,3-
dibromopropyl) phosphate from a sample matrix.
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Caption: Generalized workflow for the analysis of TDBPP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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